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Compound of Interest

Compound Name: 2-Phenylacetophenone

Cat. No.: B349326

Hazard Identification and Safety Precautions

2-Phenylacetophenone, also known as deoxybenzoin, is classified as a hazardous substance.
It is harmful if swallowed, causes skin and serious eye irritation, and may lead to respiratory
irritation[1]. Furthermore, it is recognized as being harmful to aquatic life with long-lasting
effects. Adherence to safety protocols is paramount during handling and disposal.

Required Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following personal protective equipment is
worn:

Eye Protection: Tightly fitting safety goggles or a face shield[2][3].

Hand Protection: Compatible, chemical-resistant gloves[4].

Body Protection: A laboratory coat or other protective clothing to prevent skin contact[1][3].

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is
necessary[2][3].

Quantitative Safety Data

The following table summarizes key quantitative data for 2-phenylacetophenone, essential for
its safe handling and storage prior to disposal.
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Property Value Citation
Flash Point 113 °C (235.4 °F) - closed cup

Boiling Point 320 °C

Melting Point 54-55 °C

Recommended Storage Temp.  2-8 °C

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol

Disposal of 2-phenylacetophenone must comply with all applicable federal, state, and local
environmental regulations[5]. Under no circumstances should this chemical be disposed of via
sinks or drains[4].

Step 1: Waste Identification and Segregation

 |dentify as Hazardous Waste: All waste containing 2-phenylacetophenone must be
classified as hazardous chemical waste[3][6].

e Segregate Waste: Keep 2-phenylacetophenone waste separate from other waste streams
to prevent unintended reactions[3]. It is particularly important to segregate it from
incompatible materials such as strong oxidizing agents[5].

Step 2: Containerization

o Select a Compatible Container: Use a container that is chemically compatible with 2-
phenylacetophenone. The original product container is often a suitable choice[6]. The
container must be in good condition, free from leaks, and have a secure, tight-fitting screw
cap[6][7].

» Avoid Overfilling: Leave adequate headspace in liquid waste containers to allow for
expansion.

Step 3: Labeling
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Affix Hazardous Waste Label: Clearly label the waste container with the words
"HAZARDOUS WASTE"[6].

Detail Contents: The label must also include the full chemical name ("2-
Phenylacetophenone"” or "Deoxybenzoin”) and the approximate concentration or
percentage of each constituent in the waste mixture[6]. Do not use chemical formulas or
abbreviations.

Step 4: Storage

Designated Storage Area: Store the sealed and labeled waste container in a designated
Satellite Accumulation Area (SAA) that is secure and under the control of laboratory
personnel[3][8].

Secondary Containment: Place the container in secondary containment to mitigate potential
spills[8].

Proper Storage Conditions: Ensure the storage area is cool and dry, and store the container
away from incompatible materials[4][8].

Step 5: Final Disposal

Contact Environmental Health & Safety (EHS): Once the container is full or ready for
disposal, contact your institution's Environmental Health and Safety (EHS) department or
equivalent authority[3].

Arrange for Pickup: Provide the EHS department with all necessary information about the
waste for its collection and transport to a licensed and approved waste disposal facility.

Spill Management Protocol

In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.

Evacuate and Secure: Immediately clear the affected area and restrict access|[3].

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust[9].
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» Contain and Clean: While wearing the appropriate PPE, carefully sweep up the solid
material, avoiding dust generation[5][9]. Collect the spilled material and all contaminated
cleaning supplies (e.g., absorbent pads, gloves) into a designated hazardous waste
container[6].

» Report: Report the spill to your laboratory supervisor and follow your institution's established
reporting procedures[3].

Disposal Workflow Diagram

The following diagram illustrates the procedural workflow for the proper disposal of 2-
phenylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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